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Compound of Interest

Compound Name: TFC 007

Cat. No.: B1682772

For Researchers, Scientists, and Drug Development Professionals

Introduction

TFC-007 is a potent and selective inhibitor of hematopoietic prostaglandin D synthase (H-
PGDS), a key enzyme in the biosynthesis of prostaglandin D2 (PGD2). PGD2 is an important
lipid mediator implicated in the pathogenesis of various inflammatory and allergic diseases. By
inhibiting H-PGDS, TFC-007 effectively reduces the production of PGD2, offering a promising
therapeutic strategy for a range of inflammatory conditions. These application notes provide
detailed protocols for the administration of TFC-007 in a preclinical mouse model of
inflammatory arthritis, specifically the Collagen-Induced Arthritis (CIA) model, to facilitate the
evaluation of its therapeutic potential.

TFC-007: Compound Profile
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Property Value
Hematopoietic Prostaglandin D Synthase (H-
Target
PGDS)
IC50 83 nM[1]
CAS Number 927878-49-7
Molecular Formula C27H29N504
Molecular Weight 487.55 g/mol

Solubility

Soluble in DMSO

PGD2 Signaling Pathway in Inflammation

The following diagram illustrates the central role of H-PGDS in the prostaglandin synthesis
pathway and the subsequent signaling of its product, PGD2, which can have both pro- and

anti-inflammatory effects depending on the receptor activated.
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Caption: PGD2 Signaling Pathway and the inhibitory action of TFC-007.
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Experimental Protocol: TFC-007 in a Mouse Model
of Collagen-Induced Arthritis (CIA)

This protocol describes the induction of arthritis in DBA/1J mice and the subsequent
administration of TFC-007 to evaluate its anti-inflammatory efficacy.

Materials
e TFC-007

e Bovine Type Il Collagen

e Complete Freund's Adjuvant (CFA)
e Incomplete Freund's Adjuvant (IFA)
e 0.05 M Acetic Acid

» Vehicle for oral gavage (e.g., 0.5% (w/v) carboxymethylcellulose (CMC) in sterile water, or
corn oil)[2][3]

o DBA/1J mice (male, 8-10 weeks old)

e Syringes and needles

Oral gavage needles

Experimental Workflow
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Arthritis Induction

Day 0: Primary Immunization
(Type Il Collagen in CFA)

Day 21: Booster Immunization
(Type Il Collagen in IFA)

Treatment Phase

Day 21-25: Onset of Arthritis
Start TFC-007 Treatment

'

Daily Oral Gavage
(TFC-007 or Vehicle)

Evaluation

Monitor Clinical Score,
Paw Thickness, and Body Weight

Day 42: Endpoint Analysis
(Histology, Cytokine Profiling)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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